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Compound of Interest

Compound Name: 1-(Benzyloxy)-3-ethynylbenzene

Cat. No.: B163511 Get Quote

Essential Safety and Handling Guide for 1-
(Benzyloxy)-3-ethynylbenzene
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

1-(Benzyloxy)-3-ethynylbenzene (CAS No. 128133-59-5). Adherence to these guidelines is

critical for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective Equipment
(PPE)
1-(Benzyloxy)-3-ethynylbenzene is classified with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

The signal word for this chemical is Warning.[1] To mitigate these risks, the following personal

protective equipment is mandatory.
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PPE Category Item Specification

Eye/Face Protection Safety Goggles/Glasses

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be necessary for splash

hazards.[2]

Skin Protection Gloves

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Inspect before use and

dispose of properly.[3][4]

Protective Clothing

Laboratory coat, chemical-

resistant apron, or coveralls to

prevent skin contact.[5][6]

Footwear Closed-toe shoes.[4]

Respiratory Protection Respirator

Use in a well-ventilated area. If

ventilation is inadequate, a

NIOSH-approved respirator is

required.[4][5]

Operational Handling and Storage
Proper handling and storage are crucial to maintain the stability of the compound and the

safety of laboratory personnel.
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Aspect Guideline

Handling

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling. Use only

in a well-ventilated area, preferably a chemical

fume hood.[1][7] Avoid breathing fumes, dust, or

vapors.[1] Minimize dust generation and

accumulation.[1]

Storage

Store in a tightly-closed container in a cool, dry,

well-ventilated area.[1] Keep away from

incompatible substances and sources of

ignition.[1]

Emergency Procedures and First Aid
Immediate and appropriate responses to accidental exposure are critical.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

[5]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing.[1][5] Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing.[1] Seek medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[3][5] Seek immediate

medical attention.[5]
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Spill and Disposal Plan
Proper containment and disposal are essential to prevent environmental contamination and

ensure safety.

Action Procedure

Spill Containment

Evacuate personnel from the area. Wear

appropriate PPE. Prevent further leakage or

spillage if safe to do so. Absorb the spill with

inert material (e.g., sand, vermiculite) and place

it in a suitable, closed container for disposal.[5]

Do not let the product enter drains.[1]

Waste Disposal

Dispose of contents and container to an

approved waste disposal plant in accordance

with local, state, and federal regulations.[1]

Contaminated clothing should be properly

disposed of as hazardous waste.[7]

Visual Safety Workflow
The following diagrams illustrate the essential safety workflows for handling 1-(Benzyloxy)-3-
ethynylbenzene.
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Handling Protocol for 1-(Benzyloxy)-3-ethynylbenzene

Preparation

Handling

Post-Handling

Assess Risks

Select PPE

Ensure Ventilation

Handle Compound

Store Properly

Decontaminate Area

Dispose of Waste

Remove PPE

Click to download full resolution via product page

Caption: A workflow for the safe handling of 1-(Benzyloxy)-3-ethynylbenzene.
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Emergency Response for Exposure

Routes of Exposure

Immediate Actions

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Flush with Water Rinse Eyes Rinse Mouth

Seek Medical Attention

If symptoms persist If irritation occurs

Click to download full resolution via product page

Caption: Emergency response procedures for exposure to 1-(Benzyloxy)-3-ethynylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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